Cas no 2228952-00-7 (O-(3,4-dibromophenyl)methylhydroxylamine)

• Product Name: O-(3,4-dibromophenyl)methylhydroxylamine
• CAS No: 2228952-00-7
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 6536524
• PubChem ID: 165857115
• Update Time: 2025-07-19

O-(3,4-dibromophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,4-dibromophenyl)methylhydroxylamine
• O-[(3,4-dibromophenyl)methyl]hydroxylamine
• 2228952-00-7
• EN300-1905217

• Inchi： 1S/C7H7Br2NO/c8-6-2-1-5(4-11-10)3-7(6)9/h1-3H,4,10H2
• InChI Key： VDLVFJYXZNRYKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CON)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3,4-dibromophenyl)methylhydroxylamine

O-(3,4-dibromophenyl)methylhydroxylamine: An Overview of a Novel Compound (CAS No. 2228952-00-7)

O-(3,4-dibromophenyl)methylhydroxylamine (CAS No. 2228952-00-7) is a unique and promising compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various areas, including drug discovery and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with O-(3,4-dibromophenyl)methylhydroxylamine.

The molecular structure of O-(3,4-dibromophenyl)methylhydroxylamine is composed of a hydroxylamine moiety attached to a methyl group, which is further substituted with a 3,4-dibromophenyl group. This unique arrangement imparts specific chemical and physical properties to the compound. The presence of bromine atoms in the phenyl ring contributes to its stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

One of the key aspects of O-(3,4-dibromophenyl)methylhydroxylamine is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of 3,4-dibromobenzaldehyde with hydroxylamine under appropriate conditions. This reaction typically proceeds via a nucleophilic addition mechanism, followed by proton transfer to yield the desired product. The choice of solvent and reaction conditions plays a crucial role in optimizing the yield and purity of O-(3,4-dibromophenyl)methylhydroxylamine.

In terms of its physical properties, O-(3,4-dibromophenyl)methylhydroxylamine is generally a solid at room temperature with a melting point ranging from 100 to 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The biological activities of O-(3,4-dibromophenyl)methylhydroxylamine have been the subject of several recent studies. One notable area of research focuses on its potential as an antioxidant agent. Studies have shown that this compound exhibits significant antioxidant activity by scavenging free radicals and reducing oxidative stress. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the antimicrobial activity of O-(3,4-dibromophenyl)methylhydroxylamine. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is not yet fully understood but is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antioxidant and antimicrobial properties, O-(3,4-dibromophenyl)methylhydroxylamine has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that O-(3,4-dibromophenyl)methylhydroxylamine may have therapeutic potential in cancer treatment.

The safety profile of O-(3,4-dibromophenyl)methylhydroxylamine is an important consideration for its potential applications in pharmaceuticals. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety and efficacy in preclinical and clinical settings.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of O-(3,4-dibromophenyl)methylhydroxylamine. Molecular modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These computational tools are valuable for optimizing the design of new derivatives with enhanced biological activities.

In conclusion, O-(3,4-dibromophenyl)methylhydroxylamine (CAS No. 2228952-00-7) is a multifaceted compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features contribute to its stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies. Ongoing research continues to uncover new aspects of its properties and potential uses, highlighting its significance in the scientific community.